Cas no 14572-78-2 (Lithium, [tris(phenylthio)methyl]-)
14572-78-2 structure
Product Name:Lithium, [tris(phenylthio)methyl]-
CAS No:14572-78-2
MF:C19H15LiS3
MW:346.458400964737
CID:1315063
PubChem ID:10980902
Update Time:2025-04-20
Lithium, [tris(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Lithium, [tris(phenylthio)methyl]-
- lithium,bis(phenylsulfanyl)methylsulfanylbenzene
- tris(phenylthio)-methyllithium
- SCHEMBL5922675
- trisphenylthiomethyl-lithium
- 14572-78-2
- DTXSID30450655
- KALIKFBSGPYBLA-UHFFFAOYSA-N
-
- Inchi: 1S/C19H15S3.Li/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18;/h1-15H;/q-1;+1
- InChI Key: ZKEDOTSYKSZXLT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)[C-](SC1C=CC=CC=1)SC1C=CC=CC=1.[Li+]
Computed Properties
- Exact Mass: 346.04959243g/mol
- Monoisotopic Mass: 346.04959243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.9Ų
Lithium, [tris(phenylthio)methyl]- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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